Cas no 954280-17-2 (8-nitro-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide)

• Product Name: 8-nitro-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
• CAS No: 954280-17-2
• MF: C₉H₁₀N₂O₆S
• MW: 274.250501155853
• MDL: MFCD09737608
• CID: 5249276
• PubChem ID: 16790822
• Update Time: 2025-06-11

8-nitro-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodioxepin-7-sulfonamide, 3,4-dihydro-8-nitro-
• 8-nitro-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide

• MDL： MFCD09737608
• Inchi： 1S/C9H10N2O6S/c10-18(14,15)9-5-8-7(4-6(9)11(12)13)16-2-1-3-17-8/h4-5H,1-3H2,(H2,10,14,15)
• InChI Key： HOPZYPUWPKIOSO-UHFFFAOYSA-N
• SMILES： O1C2=CC([N+]([O-])=O)=C(S(N)(=O)=O)C=C2OCCC1

Additional information on 8-nitro-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide

Comprehensive Analysis of 8-nitro-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide (CAS No. 954280-17-2): Properties, Applications, and Research Insights

The compound 8-nitro-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide (CAS No. 954280-17-2) is a specialized sulfonamide derivative with a unique benzodioxepine core structure. Its molecular framework combines a nitro group at the 8-position and a sulfonamide moiety at the 7-position, making it a subject of interest in pharmaceutical and material science research. This article delves into its chemical properties, potential applications, and relevance to current scientific trends, including drug discovery and heterocyclic chemistry.

Chemically, 8-nitro-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide belongs to the class of nitroaromatic compounds, which are widely studied for their electronic and biological properties. The presence of the nitro group enhances its reactivity, particularly in electrophilic substitution reactions, while the sulfonamide group contributes to its potential as a bioactive scaffold. Researchers have explored similar structures for their antimicrobial, anti-inflammatory, and enzyme inhibitory activities, aligning with the growing demand for novel therapeutic agents.

In the context of drug development, benzodioxepine derivatives like this compound are gaining attention due to their structural similarity to privileged pharmacophores. The 1,5-benzodioxepine core is a versatile building block in medicinal chemistry, often incorporated into molecules targeting central nervous system (CNS) disorders or metabolic diseases. Recent studies highlight the role of nitro-sulfonamide hybrids in modulating enzyme kinetics and receptor binding, making CAS No. 954280-17-2 a candidate for further investigation.

From a synthetic perspective, the preparation of 8-nitro-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide involves multi-step organic transformations, including nitration and sulfonylation reactions. Optimizing these processes is critical for achieving high yields and purity, especially for high-throughput screening in drug discovery. The compound's solubility and stability profiles are also key considerations for formulation scientists.

Beyond pharmaceuticals, this compound's aromatic nitro group and conjugated system make it a potential candidate for organic electronics and photoactive materials. Researchers are exploring nitroaromatics for applications in OLEDs, sensors, and catalysis, driven by the push for sustainable technologies. Its electron-withdrawing properties could facilitate charge transport in semiconducting polymers.

Environmental and toxicological studies of nitro-sulfonamide compounds remain an active area of research. While CAS No. 954280-17-2 is not classified as hazardous, understanding its biodegradation pathways and ecotoxicity is essential for safe handling in industrial settings. Regulatory agencies emphasize the importance of green chemistry principles in synthesizing such derivatives.

In summary, 8-nitro-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide (CAS No. 954280-17-2) represents a compelling case study at the intersection of organic synthesis, pharmacology, and materials science. Its dual functionality as a nitroaromatic and sulfonamide derivative positions it as a versatile candidate for interdisciplinary research. Future work may focus on its structure-activity relationships (SAR) and scalability for industrial applications.